Cas no 2228238-51-3 (3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228238-51-3
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5926146
• PubChem ID: 165964361
• Update Time: 2025-08-02

3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid
• 2228238-51-3
• EN300-1782650

• Inchi： 1S/C7H9N3O2S/c8-4-1-7(2-4,6(11)12)5-3-13-10-9-5/h3-4H,1-2,8H2,(H,11,12)
• InChI Key： MKVURFBDUQXBAJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CC(C2)N)N=N1

Computed Properties

• Exact Mass: 199.04154771g/mol
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 117Ų

Additional information on 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228238-51-3)

3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228238-51-3) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular framework, featuring a cyclobutane ring conjugated with a thiadiazole moiety and an amino substituent, positions it as a promising scaffold for the development of novel bioactive molecules. The compound's structural features not only contribute to its chemical reactivity but also open up diverse possibilities for its application in drug discovery and therapeutic interventions.

The thiadiazole core is a well-known pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. Compounds containing the thiadiazole ring have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the cyclobutane ring in 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid introduces rigidity to the molecular structure, which can influence both the physical properties and the biological interactions of the compound. This combination of structural elements makes it an attractive candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been a growing interest in designing molecules that can modulate key biological pathways involved in diseases such as cancer and inflammation. The amino group in 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid provides a versatile handle for further functionalization, allowing chemists to explore modifications that could enhance its bioactivity or improve its pharmacokinetic properties. This flexibility has made the compound a valuable building block for the synthesis of more complex derivatives with tailored biological profiles.

One of the most compelling aspects of 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid is its potential as a lead compound for drug development. Preclinical studies have begun to uncover its mechanism of action and its interactions with biological targets. For instance, research has suggested that this compound may interact with enzymes and receptors involved in cell signaling pathways relevant to cancer progression. By targeting these pathways, 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid and its derivatives could potentially inhibit tumor growth and induce apoptosis in cancer cells.

The synthesis of 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct the desired framework efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The pharmacological evaluation of 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid has revealed several promising properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases where inflammation plays a significant role. Additionally, preliminary data suggest that the compound may exhibit neuroprotective properties by modulating neurotransmitter receptors or by scavenging reactive oxygen species.

As research continues to unfold, the potential applications of 3-amino-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid are likely to expand further. The integration of computational chemistry and high-throughput screening technologies will accelerate the discovery of new derivatives with enhanced efficacy and reduced toxicity. Furthermore, collaborations between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.

The structural versatility of 3-amino-1-(1,2,3-thiadiazol-4-yli)cyclobutane - ¹ - carboxylic acid (CAS No. 2228238 - 51 - ³) also makes it an excellent candidate for exploring structure - activity relationships (SAR). By systematically modifying different parts of the molecule—such as replacing or altering functional groups—scientists can gain insights into which structural features are most important for biological activity. This information is invaluable for designing next-generation compounds that are optimized for specific therapeutic targets.

The growing body of evidence supporting the bioactivity of thiadiazole - containing compounds has spurred interest in developing new synthetic routes to access these scaffolds more efficiently. Researchers are exploring alternative methodologies that reduce waste generation while improving scalability—a critical consideration when transitioning from laboratory research to industrial production.

One particularly exciting area involves using biocatalysis—enzymes as tools—to construct complex molecules like those found in 3 - amino - ¹ - (¹ , ² , ³ - thiadiazol - ⁴ - yl) cyclobutane - ¹ - carboxylic acid . Enzymes can often perform reactions under mild conditions with high selectivity , making them ideal candidates for sustainable chemical synthesis . As our understanding grows , so too does our ability to harness nature's own chemical toolbox to create innovative therapeutics .

In conclusion, ³ - amino - ¹ - (¹ , ² , ³ - thiadiazol - ⁴ - yl) cyclobutane - ¹ - carboxylic acid represents an exciting frontier in pharmaceutical chemistry . Its unique structure , combined with promising preclinical data , positions it as a compelling scaffold for drug discovery efforts aimed at treating various diseases . As we continue to unravel its full potential through interdisciplinary collaboration , this compound holds great promise not only as a lead molecule but also as inspiration for future generations of bioactive agents .